Cas no 664-03-9 (Butane,1-bromo-2,3,4-trichloro-1,1,2-trifluoro-)

• Product Name: Butane,1-bromo-2,3,4-trichloro-1,1,2-trifluoro-
• CAS No: 664-03-9
• MF: C₄H₃BrCl₃F₃
• MW: 294.324828386307
• MDL: MFCD00042135
• CID: 502042
• PubChem ID: 2736394
• Update Time: 2025-04-19

Butane,1-bromo-2,3,4-trichloro-1,1,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Butane,1-bromo-2,3,4-trichloro-1,1,2-trifluoro-
• 1-BROMO-2,3,4-TRICHLORO-1,1,2-TRIFLUOROBUTANE
• 1-Brom-2,3,4-trichlor-1,1,2-trifluorbutan
• Butane,1-bromo-2,3,4-trichloro-1,1,2-trifluoro
• GGKDLFPUVNFPNY-UHFFFAOYSA-N
• DTXSID90371332
• FT-0607435
• A835454
• AKOS037652984
• FS-6047
• MFCD00042135
• 1-bromanyl-2,3,4-tris(chloranyl)-1,1,2-tris(fluoranyl)butane
• 664-03-9

• MDL： MFCD00042135
• Inchi： 1S/C4H3BrCl3F3/c5-4(10,11)3(8,9)2(7)1-6/h2H,1H2
• InChI Key： GGKDLFPUVNFPNY-UHFFFAOYSA-N
• SMILES： BrC(C(C(CCl)Cl)(F)Cl)(F)F

Computed Properties

• Exact Mass: 291.84400
• Monoisotopic Mass: 291.84358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 0.00000
• LogP: 3.72490
• Solubility: Not determined

Butane,1-bromo-2,3,4-trichloro-1,1,2-trifluoro- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38